Cas no 2227742-01-8 ((1R)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol)

(1R)-2,2,2-Trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol is a chiral fluorinated alcohol featuring a 3-methyloxetane moiety, which imparts unique steric and electronic properties. The trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in pharmaceutical and agrochemical applications. The oxetane ring contributes to improved solubility and conformational rigidity, while the stereogenic center at the 1-position allows for enantioselective synthesis. This compound is particularly useful as an intermediate in the development of bioactive molecules, leveraging its trifluoromethyl group for enhanced binding affinity and its oxetane ring for reduced susceptibility to metabolic degradation. Its structural features make it a versatile building block in medicinal chemistry and material science.
(1R)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol structure
2227742-01-8 structure
Product Name:(1R)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol
CAS No:2227742-01-8
MF:C6H9F3O2
MW:170.129672765732
CID:6244616
PubChem ID:165630700
Update Time:2025-10-21

(1R)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1R)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol
    • 2227742-01-8
    • EN300-1950145
    • Inchi: 1S/C6H9F3O2/c1-5(2-11-3-5)4(10)6(7,8)9/h4,10H,2-3H2,1H3/t4-/m1/s1
    • InChI Key: QSQYDJQNENGEJF-SCSAIBSYSA-N
    • SMILES: FC([C@@H](C1(C)COC1)O)(F)F

Computed Properties

  • Exact Mass: 170.05546401g/mol
  • Monoisotopic Mass: 170.05546401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 29.5Ų

(1R)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1950145-0.05g
(1R)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol
2227742-01-8
0.05g
$2272.0 2023-09-17
Enamine
EN300-1950145-0.1g
(1R)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol
2227742-01-8
0.1g
$2379.0 2023-09-17
Enamine
EN300-1950145-0.25g
(1R)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol
2227742-01-8
0.25g
$2487.0 2023-09-17
Enamine
EN300-1950145-0.5g
(1R)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol
2227742-01-8
0.5g
$2596.0 2023-09-17
Enamine
EN300-1950145-1.0g
(1R)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol
2227742-01-8
1g
$2704.0 2023-06-03
Enamine
EN300-1950145-2.5g
(1R)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol
2227742-01-8
2.5g
$5299.0 2023-09-17
Enamine
EN300-1950145-5.0g
(1R)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol
2227742-01-8
5g
$7841.0 2023-06-03
Enamine
EN300-1950145-10.0g
(1R)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol
2227742-01-8
10g
$11626.0 2023-06-03
Enamine
EN300-1950145-1g
(1R)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol
2227742-01-8
1g
$2704.0 2023-09-17
Enamine
EN300-1950145-5g
(1R)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol
2227742-01-8
5g
$7841.0 2023-09-17

Additional information on (1R)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol

Research Briefing on (1R)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol (CAS: 2227742-01-8)

In recent years, the compound (1R)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol (CAS: 2227742-01-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral fluorinated alcohol, characterized by its unique oxetane ring and trifluoromethyl group, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and pharmaceuticals. The compound's structural features contribute to its enhanced metabolic stability and bioavailability, making it a valuable scaffold in drug discovery and development.

Recent studies have focused on the synthetic routes and applications of (1R)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol. A 2023 publication in the Journal of Medicinal Chemistry detailed an efficient asymmetric synthesis method for this compound, utilizing a chiral auxiliary approach to achieve high enantiomeric purity. The study highlighted the compound's utility in the synthesis of novel kinase inhibitors, demonstrating its role in modulating enzymatic activity and improving drug-target interactions. The researchers reported a significant increase in inhibitory potency when the compound was incorporated into the scaffold of known kinase inhibitors.

Further investigations into the pharmacological properties of (1R)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol have revealed its potential as a building block for CNS-active compounds. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) explored its incorporation into GABAA receptor modulators. The resulting analogs exhibited improved blood-brain barrier penetration and prolonged half-life compared to their non-fluorinated counterparts. These findings suggest that the compound's unique physicochemical properties, including its lipophilicity and metabolic stability, make it particularly valuable for CNS drug development.

The safety profile and ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics of (1R)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol have also been investigated. Recent toxicological studies conducted in vitro and in vivo have shown favorable results, with the compound demonstrating low cytotoxicity across multiple cell lines and good tolerability in animal models. These properties, combined with its synthetic accessibility, position it as an attractive intermediate for pharmaceutical applications.

Looking ahead, researchers are exploring the potential of (1R)-2,2,2-trifluoro-1-(3-methyloxetan-3-yl)ethan-1-ol in the development of antiviral and anticancer agents. Preliminary results from ongoing studies suggest that derivatives of this compound may exhibit activity against specific viral proteases and oncogenic targets. The compound's versatility and the growing body of research supporting its applications underscore its importance in modern medicinal chemistry and drug discovery efforts.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited